Cas no 5851-47-8 (2-(pentan-3-yl)-1H-1,3-benzodiazole)
5851-47-8 structure
Product Name:2-(pentan-3-yl)-1H-1,3-benzodiazole
CAS No:5851-47-8
MF:C12H16N2
MW:188.268842697144
MDL:MFCD04350273
CID:851620
PubChem ID:962419
Update Time:2025-04-19
2-(pentan-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(1-ethylpropyl)-(9CI)
- 2-(3-Pentanyl)-1H-benzimidazole
- 2-(pentan-3-yl)-1H-1,3-benzodiazole
- HMS1788D22
- F1670-0264
- ALBB-028708
- 2-(1-ethylpropyl)-1H-benzimidazole
- Z50129879
- EN300-36562
- F16042
- QLXNYVPEFIFJIA-UHFFFAOYSA-N
- 2-(pentan-3-yl)-1H-benzimidazole
- 1H-Benzimidazole, 2-(1-ethylpropyl)-
- AS-47755
- 2-(pentan-3-yl)-1H-benzo[d]imidazole
- CS-0247405
- STL481946
- SCHEMBL3161814
- MFCD04350273
- 5851-47-8
- AKOS000275097
- 2-pentan-3-yl-1H-benzimidazole
-
- MDL： MFCD04350273
- Inchi： 1S/C12H16N2/c1-3-9(4-2)12-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3,(H,13,14)
- InChI Key： QLXNYVPEFIFJIA-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C1C(CC)CC
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 354.9±11.0 °C at 760 mmHg
- Flash Point: 82.5±22.6 °C
- PSA: 28.68
2-(pentan-3-yl)-1H-1,3-benzodiazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-(pentan-3-yl)-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441220-50mg |
2-(1-ethylpropyl)-1H-benzimidazole |
5851-47-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B441220-100mg |
2-(1-ethylpropyl)-1H-benzimidazole |
5851-47-8 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B441220-500mg |
2-(1-ethylpropyl)-1H-benzimidazole |
5851-47-8 | 500mg |
$ 320.00 | 2022-06-07 | ||
| abcr | AB417365-500 mg |
2-(1-Ethylpropyl)-1H-benzimidazole |
5851-47-8 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB417365-1 g |
2-(1-Ethylpropyl)-1H-benzimidazole |
5851-47-8 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB417365-5 g |
2-(1-Ethylpropyl)-1H-benzimidazole |
5851-47-8 | 5 g |
€656.50 | 2023-07-19 | ||
| Chemenu | CM389480-1g |
2-(1-ethylpropyl)-1H-benzimidazole |
5851-47-8 | 95%+ | 1g |
$196 | 2023-01-10 | |
| eNovation Chemicals LLC | Y1232644-100mg |
1H-Benzimidazole,2-(1-ethylpropyl)-(9CI) |
5851-47-8 | 95% | 100mg |
$85 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1232644-250mg |
1H-Benzimidazole,2-(1-ethylpropyl)-(9CI) |
5851-47-8 | 95% | 250mg |
$120 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1232644-100mg |
1H-Benzimidazole,2-(1-ethylpropyl)-(9CI) |
5851-47-8 | 95% | 100mg |
$90 | 2025-02-20 |
2-(pentan-3-yl)-1H-1,3-benzodiazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5851-47-8)2-(pentan-3-yl)-1H-1,3-benzodiazole
Order Number:A1166446
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:06
Price ($):176.0
Email:sales@amadischem.com
2-(pentan-3-yl)-1H-1,3-benzodiazole Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5851-47-8)2-(pentan-3-yl)-1H-1,3-benzodiazole
Purity:99%
Quantity:1g
Price ($):176.0